potassium trifluoro[(1S,2S)-2-phenylcyclopropyl]boranuide

• CAS RN: 1204649-04-6
• Molecular Formula: C9H9BF3K
• Molecular Weight: 224.1

Description

Potassium trifluoro[(1S,2S)-2-phenylcyclopropyl]boranuide (KTCP) is an organoboron compound used in organic synthesis. It is a versatile reagent that can be used in a variety of reactions, including the synthesis of complex organic molecules. KTCP is a useful tool for the preparation of a variety of compounds, such as pharmaceuticals, agrochemicals, and natural products. KTCP can also be used in the synthesis of a variety of bioconjugates, such as peptide and nucleic acid analogues.

Mechanism of Action

The mechanism of action of potassium trifluoro[(1S,2S)-2-phenylcyclopropyl]boranuide is not fully understood. However, it is believed that the reaction is initiated by the formation of a boronate ester from a boronic acid and an alkyl halide. The boronate ester then reacts with a nucleophile, such as an amine, to form the desired product. The reaction may also involve the formation of an intermediate boronate anion, which can then react with a variety of nucleophiles.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It has also been shown to inhibit the activity of enzymes involved in the synthesis of proteins, such as proteases. In addition, this compound has been shown to inhibit the activity of enzymes involved in the synthesis of DNA, such as DNA polymerase.

Advantages and Limitations for Lab Experiments

Potassium trifluoro[(1S,2S)-2-phenylcyclopropyl]boranuide has a number of advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is relatively easy to prepare. It is also a highly reactive reagent, which makes it suitable for use in a variety of reactions. However, this compound is a highly toxic compound and should be handled with caution. In addition, it is also a very volatile compound and should be stored in an inert atmosphere, such as nitrogen or argon.

Future Directions

There are a number of potential future directions for the use of potassium trifluoro[(1S,2S)-2-phenylcyclopropyl]boranuide. It could be used in the synthesis of new pharmaceuticals, agrochemicals, and natural products. It could also be used in the synthesis of new bioconjugates, such as peptide and nucleic acid analogues. In addition, this compound could be used in the study of enzyme-catalyzed reactions and the development of new catalysts. Finally, this compound could be used in the development of new drug delivery systems and drug targeting strategies.

Synthesis Methods

Potassium trifluoro[(1S,2S)-2-phenylcyclopropyl]boranuide can be synthesized from a variety of starting materials, including boronic acids, boronates, and boronates esters. The most common method of synthesis is the reaction of a boronic acid with an alkyl halide, such as a bromoalkane, in the presence of a base, such as potassium carbonate. The reaction is typically performed in an inert atmosphere, such as nitrogen or argon, and is usually heated to a temperature of around 80-150 °C. The reaction is usually complete in 1-2 hours.

Scientific Research Applications

Potassium trifluoro[(1S,2S)-2-phenylcyclopropyl]boranuide has been used in a variety of scientific research applications, including the synthesis of complex organic molecules, the synthesis of bioconjugates, and the study of enzyme-catalyzed reactions. This compound has also been used in the synthesis of pharmaceuticals, agrochemicals, and natural products. In addition, this compound has been used as a catalyst in the synthesis of peptides and nucleic acid analogues.